Cas no 1823633-01-7 (1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid
• CAS No: 1823633-01-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD28119162
• CID: 4621769
• Update Time: 2025-06-13

1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid
• 5-methyl-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• (3S,5S)-1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid
• YXC63301
• 1-(benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid

• MDL： MFCD28119162
• Inchi： 1S/C15H19NO4/c1-11-7-13(14(17)18)9-16(8-11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)
• InChI Key： SOYXQVSBDHHRLV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)CC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid

Introduction to 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid (CAS No. 1823633-01-7)

1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid, identified by its CAS number 1823633-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in drug development. The presence of the benzyloxy carbonyl (Boc) group and a methylpiperidine core structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The Boc group is a widely used protecting group in peptide synthesis and organic chemistry, known for its stability under various reaction conditions while being removable under mild acidic conditions. This characteristic makes 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid particularly useful in multi-step synthetic pathways where selective protection and deprotection are required. The methylpiperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Together, these structural features position this compound as a promising building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on piperidine derivatives due to their role as key pharmacophores in numerous drugs approved for various therapeutic indications. For instance, compounds containing the piperidine scaffold have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The specific modification of the piperidine ring with functional groups such as carboxylic acids and amides enhances the compound's interaction with biological targets, making it an attractive candidate for drug discovery.

One of the most compelling aspects of 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid is its versatility in synthetic applications. The compound can serve as a precursor for the synthesis of more complex molecules through various chemical transformations. For example, it can be used to introduce a protected amine group into a molecule via Boc deprotection, followed by coupling with carboxylic acids or other nucleophiles. This flexibility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis of analogs is often required to optimize biological activity.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that derivatives of 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid can interact with specific protein targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel compounds with improved binding affinities and selectivity. Additionally, virtual screening techniques have identified potential lead structures based on this scaffold, accelerating the drug discovery process.

The pharmaceutical industry has also recognized the importance of piperidine derivatives in drug development. Several drugs currently on the market contain piperidine moieties in their structure, demonstrating their efficacy and safety profile. For example, certain antipsychotic and antihypertensive drugs have been shown to benefit from the presence of a piperidine ring due to its ability to modulate neurotransmitter activity and cardiovascular function. The incorporation of additional functional groups into this scaffold can lead to new therapeutic entities with enhanced pharmacological properties.

In conclusion, 1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid (CAS No. 1823633-01-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility and potential biological activity, make it a valuable asset for researchers exploring new drug candidates. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are poised to play a crucial role in the next generation of therapeutics.